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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186 Get Quote

A Guide for Researchers and Drug Development
Professionals
This technical guide provides an in-depth overview of 4-(Bromomethyl)heptane, a key

building block in organic synthesis, with a focus on its commercially available sources at 95%

purity. This document is intended for researchers, scientists, and professionals in the field of

drug development and chemical synthesis.

Commercial Availability
4-(Bromomethyl)heptane with a purity of 95% is available from several specialized chemical

suppliers. The following table summarizes the key information for sourcing this compound.
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Supplier CAS Number
Molecular
Weight

Purity
Additional
Information

BOC Sciences 101654-29-9 193.12 95+%

Offers the

compound for

research and

development

purposes.[1]

Sigma-Aldrich 101654-29-9 193.13 95%

Distributes

products from

partners such as

AA Blocks, Inc.

and AstaTech,

Inc.

AstaTech, Inc.

(via Sigma-

Aldrich)

101654-29-9 193.13 95%

Available in

quantities such

as 250 mg.

AA Blocks, Inc.

(via Sigma-

Aldrich)

101654-29-9 193.13 95%

Provides the

compound for

research

applications.

Fluorochem 101654-29-9 193.128 95.0%

Supplies the

chemical with

associated safety

and handling

information.[2]

CP Lab Safety Not Specified Not Specified 95%

For professional

manufacturing,

research, and

industrial use

only.[3]

Physicochemical Properties
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Property Value

IUPAC Name 4-(bromomethyl)heptane

Synonyms
1-BROMO-2-PROPYLPENTANE, 4-

Bromomethyl-heptane[1]

Molecular Formula C8H17Br[1]

InChI Key ZVWCWXUOSBDXEQ-UHFFFAOYSA-N

Physical Form Pale-yellow to Yellow-brown Liquid

Storage Temperature Room Temperature or 2-8 °C

General Experimental Protocol: Nucleophilic
Substitution Reaction
4-(Bromomethyl)heptane is a primary alkyl bromide and is therefore an excellent substrate for

SN2 reactions. The following is a generalized protocol for a nucleophilic substitution reaction.

Objective: To synthesize a new compound by displacing the bromide ion with a nucleophile.

Materials:

4-(Bromomethyl)heptane

Nucleophile (e.g., sodium azide, sodium cyanide, a thiol, an alcohol, or an amine)

Aprotic polar solvent (e.g., Dimethylformamide (DMF), Acetonitrile, or Acetone)

Inert atmosphere (e.g., Nitrogen or Argon)

Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

Heating mantle or oil bath

Reagents for work-up and purification (e.g., water, organic solvent for extraction, drying

agent like magnesium sulfate, silica gel for chromatography)
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Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the chosen

nucleophile in the aprotic polar solvent.

Addition of Substrate: To the stirred solution of the nucleophile, add 4-
(Bromomethyl)heptane dropwise at room temperature.

Reaction Conditions: The reaction mixture is then stirred at an appropriate temperature

(ranging from room temperature to reflux, depending on the nucleophile's reactivity) and

monitored by a suitable technique (e.g., Thin Layer Chromatography (TLC) or Gas

Chromatography (GC)).

Work-up: Upon completion, the reaction is cooled to room temperature and quenched by the

addition of water. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate

or dichloromethane).

Purification: The combined organic layers are washed with brine, dried over a drying agent,

and the solvent is removed under reduced pressure. The crude product is then purified,

typically by column chromatography on silica gel.
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Caption: Generalized workflow for a nucleophilic substitution reaction.
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Quality Control and Purity Assessment
Ensuring the 95% purity of 4-(Bromomethyl)heptane is critical for its use in synthesis, as

impurities can lead to unwanted side products and lower reaction yields. The logical workflow

for quality control is outlined below.

Synthesis & Initial Purification

Purity Analysis

Decision Final Product

Synthesis of Crude
4-(Bromomethyl)heptane Distillation

Gas Chromatography-Mass
Spectrometry (GC-MS)

Nuclear Magnetic Resonance
(NMR) Spectroscopy

Fourier-Transform Infrared
(FTIR) Spectroscopy

Purity ≥ 95%? Release for Sale
Yes

Repurify

No
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Caption: Logical workflow for quality control of 4-(Bromomethyl)heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. fluorochem.co.uk [fluorochem.co.uk]

3. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of 4-
(Bromomethyl)heptane (95% Purity)]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body-img
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-custom-synthesis
https://www.bocsci.com/4-bromomethyl-heptane-95-cas-101654-29-9-item-324756.html
https://fluorochem.co.uk/product/F471628/
https://www.calpaclab.com/4-bromomethyl-heptane-95-purity-c8h17br-250-mg/aab-aa00050u-250mg
https://www.benchchem.com/product/b182186#commercial-suppliers-of-4-bromomethyl-heptane-95-purity
https://www.benchchem.com/product/b182186#commercial-suppliers-of-4-bromomethyl-heptane-95-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b182186#commercial-suppliers-of-4-bromomethyl-
heptane-95-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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